AZ-PFKFB3-67 quarterhydrate

• Molecular Formula: C26H27N5O4
• Molecular Weight: 473.5 g/mol
• InChI: InChI=1S/C26H25N5O3.H2O/c1-16-23(17(2)34-30-16)15-31-14-18(13-27)22-12-21(9-10-25(22)31)33-20-7-5-19(6-8-20)29-26(32)24-4-3-11-28-24;/h5-10,12,14,24,28H,3-4,11,15H2,1-2H3,(H,29,32);1H2/t24-;/m0./s1
• InChIKey: ADTFJLHWEGWANG-JIDHJSLPSA-N

AZ-PFKFB3-67: Validated PFKFB3 Inhibitor

AZ-PFKFB3-67 quarterhydrate (CAS 1704741-11-6; molecular formula C26H25N5O3·1/4H2O; MW 460.01) is a small-molecule metabolic kinase inhibitor that targets 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3 (PFKFB3), a key regulatory enzyme controlling glycolytic flux [1]. The compound exhibits potent inhibitory activity against PFKFB3 (IC50 = 11 nM) with defined selectivity over the related PFKFB isoforms PFKFB2 (IC50 = 159 nM) and PFKFB1 (IC50 = 1130 nM) . AZ-PFKFB3-67 quarterhydrate is commercially available from multiple authorized vendors with HPLC-verified purity of ≥98%, and is soluble to 100 mM in DMSO and ethanol, facilitating reproducible in vitro and in vivo experimental workflows .

Probe Type

PFKFB3 direct-binding chemical probe

Selectivity

Isoform-selectivity profile characterized

Mechanism

Distinct non-glycolytic pathway context reported

• [1] Boyd S, Brookfield JL, Critchlow SE, et al. Structure-Based Design of Potent and Selective Inhibitors of the Metabolic Kinase PFKFB3. J Med Chem. 2015;58(8):3611-3625. View Source

AZ-PFKFB3-67: PFKFB3 Inhibitor Substitution Risks

The PFKFB3 inhibitor chemical space encompasses compounds with fundamentally divergent target engagement profiles, isoform selectivity windows, and cellular mechanism-of-action characteristics that preclude simple interchangeability based on nominal target class annotation [1][2]. As demonstrated by the key comparator data presented in Section 3, the prototype inhibitor 3PO lacks direct binding to PFKFB3 even at suprapharmacological concentrations (750 µM), operating instead through off-target intracellular acidification [3]. Meanwhile, the clinical-stage candidate PFK158 exhibits paradoxical behavior: despite structural derivation from the 3PO scaffold, it fails to inhibit recombinant PFKFB3 kinase activity in direct enzymatic assays [4]. Consequently, procurement decisions predicated solely on nominal "PFKFB3 inhibitor" classification risk experimental failure due to divergent binding modalities, isoform selectivity ratios, and cellular pharmacodynamics. The quantitative evidence presented below delineates precisely where AZ-PFKFB3-67 quarterhydrate occupies a distinct position within this heterogeneous target engagement landscape, enabling informed compound selection for specific experimental objectives.

3PO

Reported lack of direct PFKFB3 binding; target engagement may not be interpretable.

PFK158

Kinase inhibition not observed; indirect cellular mechanism likely, complicating direct target studies.

PFK15

May trigger compensatory PFK-1 isoform changes; pathway-response interpretation may differ.

• [1] Boyd S, Brookfield JL, Critchlow SE, et al. Structure-Based Design of Potent and Selective Inhibitors of the Metabolic Kinase PFKFB3. J Med Chem. 2015;58(8):3611-3625. View Source
• [2] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source
• [3] Emini Veseli B, Perrotta P, Van Wielendaele P, et al. Small molecule 3PO inhibits glycolysis but does not bind to 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase-3 (PFKFB3). FEBS Open Bio. 2020;10(7):1327-1337. View Source
• [4] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source

AZ-PFKFB3-67: Direct Comparative Evidence

Isoform Selectivity: PFKFB3 over PFKFB1

AZ-PFKFB3-67 quarterhydrate demonstrates quantifiable isoform selectivity within the PFKFB family based on direct enzymatic inhibition assays. The compound exhibits an IC50 of 11 nM against PFKFB3, compared to 159 nM against PFKFB2 and 1130 nM against PFKFB1, yielding a selectivity ratio of approximately 14-fold over PFKFB2 and 103-fold over PFKFB1 [1]. This isoform selectivity profile is critical because PFKFB2 and PFKFB1 are expressed in multiple non-target tissues; PFKFB1 is the predominant hepatic isoform, while PFKFB2 is expressed in cardiac and testicular tissues, where inhibition could introduce confounding metabolic effects unrelated to the PFKFB3-driven pathways under investigation [2].

Isoform Selectivity

Reported

PFKFB1 IC50 = 1130 nM (>100-fold selectivity for PFKFB3)

Reported isoform-selectivity context

Comparators PFK15, PFK158 lack PFKFB1 profiling

Evidence Dimension	PFKFB isoform inhibitory potency and selectivity ratio
Target Compound Data	PFKFB3 IC50 = 11 nM; PFKFB2 IC50 = 159 nM; PFKFB1 IC50 = 1130 nM
Comparator Or Baseline	Selectivity ratio: 14.5× (PFKFB2/PFKFB3); 103× (PFKFB1/PFKFB3)
Quantified Difference	14-fold over PFKFB2; 103-fold over PFKFB1
Conditions	In vitro kinase activity assay using recombinant human PFKFB isoforms

Why This Matters

The 14-fold selectivity over PFKFB2 and 103-fold over PFKFB1 enables PFKFB3-specific pathway interrogation with reduced confounding off-isoform activity, a parameter that should be verified during supplier qualification for lot-to-lot consistency.

• [1] Boyd S, Brookfield JL, Critchlow SE, et al. Structure-Based Design of Potent and Selective Inhibitors of the Metabolic Kinase PFKFB3. J Med Chem. 2015;58(8):3611-3625. View Source
• [2] Boyd S, Brookfield JL, Critchlow SE, et al. Structure-Based Design of Potent and Selective Inhibitors of the Metabolic Kinase PFKFB3. J Med Chem. 2015;58(8):3611-3625. View Source

Direct PFKFB3 Binding vs. 3PO Off-Target

A head-to-head biophysical binding study using isothermal titration calorimetry (ITC) compared the direct PFKFB3 binding of AZ-PFKFB3-67 (AZ67) with the widely cited prototype inhibitor 3PO. AZ67 demonstrated definitive binding to PFKFB3 at a concentration of 3 µM, confirming direct target engagement. In contrast, 3PO exhibited no detectable binding to PFKFB3 even when tested at concentrations up to 750 µM—a 250-fold higher concentration than the AZ67 binding confirmation threshold [1]. The study further established that 3PO's reported glycolysis inhibition arises from an off-target mechanism involving intracellular lactic acid accumulation and consequent pH reduction rather than direct PFKFB3 enzymatic inhibition [2]. This finding carries immediate practical implications for experimental design: studies employing 3PO as a "PFKFB3 inhibitor" control may generate data confounded by pH-mediated metabolic effects unrelated to PFKFB3 target modulation.

Direct Binding vs. 3PO

Head-to-head

AZ-PFKFB3-67Confirmed binding via ITC

3PONo binding via ITC

Supports direct target-engagement interpretation

Recombinant PFKFB3 protein, ITC assay

Evidence Dimension	Direct PFKFB3 protein binding measured by isothermal titration calorimetry
Target Compound Data	AZ67: Confirmed binding at 3 µM
Comparator Or Baseline	3PO: No binding detected up to 750 µM
Quantified Difference	>250-fold difference in minimum binding concentration (AZ67 ≤3 µM vs 3PO >750 µM)
Conditions	Isothermal titration calorimetry using recombinant PFKFB3 protein

Why This Matters

Procurement of AZ-PFKFB3-67 quarterhydrate ensures direct PFKFB3 target engagement, whereas substitution with 3PO introduces a mechanistically distinct off-target phenotype (lactic acidosis) that invalidates PFKFB3-specific conclusions.

• [1] Emini Veseli B, Perrotta P, Van Wielendaele P, et al. Small molecule 3PO inhibits glycolysis but does not bind to 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase-3 (PFKFB3). FEBS Open Bio. 2020;10(7):1327-1337. View Source
• [2] Emini Veseli B, Perrotta P, Van Wielendaele P, et al. Small molecule 3PO inhibits glycolysis but does not bind to 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase-3 (PFKFB3). FEBS Open Bio. 2020;10(7):1327-1337. View Source

PFK158 Fails to Inhibit PFKFB3 Kinase

In a side-by-side enzymatic characterization published in Scientific Reports, AZ-PFKFB3-67 (AZ67) and PFK158 were evaluated for their capacity to inhibit human recombinant PFKFB3 kinase activity. AZ67 demonstrated dose-dependent inhibition of PFKFB3 kinase activity, consistent with its direct target engagement profile and established IC50 of 11 nM. In contrast, under identical assay conditions, PFK158 did not inhibit PFKFB3 kinase activity [1][2]. This finding is particularly noteworthy given that PFK158 was developed as an optimized 3PO-derivative and has been advanced to clinical investigation as a purported PFKFB3 inhibitor. The absence of recombinant kinase inhibition suggests that PFK158 may operate through an alternative mechanism distinct from direct PFKFB3 enzymatic blockade, or that its reported cellular activity reflects context-dependent factors not recapitulated in the cell-free recombinant enzyme assay.

Kinase Inhibition vs. PFK158

Head-to-head

AZ-PFKFB3-67Dose-dependent inhibition

PFK158No inhibition observed

Reported direct kinase inhibition context

Human recombinant PFKFB3, ADP/F-2,6-P2 assay

Evidence Dimension	Inhibition of recombinant human PFKFB3 kinase activity
Target Compound Data	AZ67: Dose-dependent inhibition of PFKFB3 kinase activity
Comparator Or Baseline	PFK158: No inhibition of PFKFB3 kinase activity
Quantified Difference	Qualitative binary difference: inhibition vs no inhibition
Conditions	Cell-free recombinant human PFKFB3 kinase activity assay

Why This Matters

For experimental systems requiring direct PFKFB3 enzymatic inhibition in a cell-free context, AZ-PFKFB3-67 quarterhydrate provides verified target modulation that PFK158 does not recapitulate under identical assay conditions.

• [1] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source
• [2] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source

PFKL Upregulation Avoided vs. PFK15

Cellular target engagement of AZ-PFKFB3-67 was validated through measurement of fructose-2,6-bisphosphate (F2,6BP), the direct enzymatic product of PFKFB3 kinase activity and the master allosteric activator of glycolysis. In A549 lung adenocarcinoma cells, incubation with AZ67 for 1 hour produced a dose-dependent decrease in intracellular F2,6BP concentration, providing direct evidence of cellular PFKFB3 inhibition [1]. This F2,6BP reduction represents the proximal pharmacodynamic biomarker of PFKFB3 target engagement, distinct from distal readouts such as lactate production or ATP levels that can be influenced by multiple parallel metabolic pathways. PFK158 produced a similar F2,6BP reduction in the same study, indicating that while PFK158 fails to inhibit recombinant PFKFB3 kinase activity in cell-free assays, it nevertheless elicits cellular F2,6BP modulation, potentially through an indirect mechanism or cellular context-dependent target engagement not captured by the recombinant enzyme assay [2].

PFK-1 Isoform Effects vs. PFK15

Head-to-head

AZ-PFKFB3-67No effect on PFKP or PFKL

PFK15Decreased PFKP, increased PFKL

Reported differential pathway-response context

TNBC cell lines in vitro

Evidence Dimension	Cellular fructose-2,6-bisphosphate (F2,6BP) concentration reduction
Target Compound Data	AZ67: Dose-dependent F2,6BP decrease after 1-hour incubation
Comparator Or Baseline	PFK158: Dose-dependent F2,6BP decrease after 1-hour incubation
Quantified Difference	Both compounds reduce F2,6BP; AZ67 additionally shows recombinant kinase inhibition
Conditions	A549 human lung adenocarcinoma cells, 1-hour incubation

Why This Matters

AZ-PFKFB3-67 quarterhydrate provides validated cellular PFKFB3 target engagement with direct F2,6BP modulation, while offering the distinct advantage of confirmed recombinant kinase inhibition—a combination not shared by PFK158.

• [1] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source
• [2] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source

Angiogenesis Inhibition Independent of Glycolysis

The in vivo pharmacological activity of AZ-PFKFB3-67 has been demonstrated in a mouse model of cerebral ischemia-reperfusion injury. Administration of AZ67 significantly alleviated motor discoordination and reduced brain infarct injury in the middle carotid artery occlusion (MCAO) ischemia/reperfusion model [1]. At the mechanistic level, selective inhibition of PFKFB3 activity by AZ67 prevented NADPH oxidation, redox stress, and apoptotic cell death triggered by glycolysis activation in excitotoxic and oxygen-glucose deprivation/reoxygenation models in mouse primary neurons [2]. Notably, incubation of neurons with AZ67 at 10 nM during reoxygenation did not alter PFKFB3 protein levels, indicating that the observed protective effects stem from enzymatic inhibition rather than changes in target expression [3]. In vivo efficacy data for direct comparator compounds such as 3PO in similar neuroprotection models are not available at comparable granularity, while PFK158 has primarily been characterized in oncology xenograft models rather than neurological disease settings, limiting cross-model comparison.

Angiogenesis Model

Model context

Reported reduction in neovascular area in CNV mouse model

Supports non-glycolytic pathway-response context

Mechanism distinct from glycolysis inhibition

Evidence Dimension	In vivo functional efficacy in cerebral ischemia-reperfusion
Target Compound Data	AZ67: Significant alleviation of motor discoordination and brain infarct injury in MCAO model
Comparator Or Baseline	No direct comparator data in identical neurological model
Quantified Difference	Not quantified due to absence of direct comparator data
Conditions	Mouse middle carotid artery occlusion ischemia/reperfusion model

Why This Matters

For neuroscience and neuroinflammation research programs, AZ-PFKFB3-67 quarterhydrate offers in vivo-validated neuroprotective activity with documented target engagement at the neuronal level, enabling translationally relevant experimental designs.

• [1] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source
• [2] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source
• [3] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source

AZ-PFKFB3-67 Quarterhydrate Commercial Purity and Formulation: ≥98% HPLC Purity with Defined Quarterhydrate Stoichiometry

AZ-PFKFB3-67 quarterhydrate is commercially supplied with defined analytical specifications that support experimental reproducibility. The compound is available with HPLC-verified purity of ≥98% (typically ≥99.0% from major suppliers) [1]. The quarterhydrate form (molecular formula C26H25N5O3·1/4H2O; molecular weight 460.01) has defined stoichiometric hydration that differs from the anhydrous free base (MW 455.51, CAS 1704741-11-6), with implications for accurate molarity calculations and solution preparation . Solubility characterization confirms dissolution to 100 mM in DMSO and 100 mM in ethanol, enabling flexible formulation for in vitro assays and in vivo administration . While this represents supporting rather than differential evidence relative to comparator PFKFB3 inhibitors (which typically have comparable commercial purity specifications), the defined quarterhydrate stoichiometry is a procurement-relevant parameter for ensuring accurate compound quantification across experimental replicates.

Evidence Dimension	Commercial purity and defined stoichiometric form
Target Compound Data	Quarterhydrate form; MW 460.01; ≥98% purity (≥99.0% from primary vendors); soluble to 100 mM in DMSO and ethanol
Comparator Or Baseline	Anhydrous free base (MW 455.51); purity specifications comparable across commercial PFKFB3 inhibitors
Quantified Difference	Quarterhydrate vs anhydrous forms: 4.5 Da molecular weight difference; not a functional differentiation but a procurement specification
Conditions	Commercial vendor certificate of analysis specifications

Why This Matters

Procurement of the defined quarterhydrate form with verified purity ensures accurate molarity calculations and experimental reproducibility across independent studies.

• [1] AbMole BioScience. AZ-PFKFB3-67 quarterhydrate Certificate of Analysis. Catalog No. M31070. View Source

AZ-PFKFB3-67: Research & Discovery Applications

PFKFB3 Target Validation in Glycolytic Cancers

Researchers investigating PFKFB3-dependent glycolytic regulation while requiring minimization of confounding PFKFB2 and PFKFB1 inhibition should select AZ-PFKFB3-67 quarterhydrate based on its defined isoform selectivity profile (11 nM for PFKFB3, 159 nM for PFKFB2, 1130 nM for PFKFB1) [9]. At the standard working concentration of 100 nM (approximately 10× PFKFB3 IC50), PFKFB2 is inhibited by less than 50% and PFKFB1 remains essentially uninhibited, enabling PFKFB3-selective pathway interrogation in cells co-expressing multiple PFKFB isoforms. This selectivity is particularly relevant for studies involving hepatic cell models (where PFKFB1 predominates) or cardiac and testicular systems (where PFKFB2 is highly expressed) . Experimental validation should include F2,6BP measurement as the proximal pharmacodynamic readout of PFKFB3 target engagement [11].

PFKFB3 Glycolysis-Independent Angiogenesis Roles

For cell-free biochemical assays requiring direct inhibition of recombinant PFKFB3 kinase activity, AZ-PFKFB3-67 quarterhydrate is the appropriate selection among clinically characterized PFKFB3-targeting compounds. Direct comparative data demonstrate that AZ67 produces dose-dependent inhibition of human recombinant PFKFB3 kinase activity, whereas PFK158 does not inhibit the recombinant enzyme under identical assay conditions [9]. This distinction is critical for high-throughput screening campaigns, crystallography studies of inhibitor-bound PFKFB3, and any experimental system where direct target engagement at the purified protein level is the primary requirement. Researchers should note that PFK158 may be suitable for cellular studies where its alternative mechanism of F2,6BP reduction is sufficient, but it is not appropriate for recombinant enzyme assays requiring direct catalytic inhibition .

Neuroprotection in Ischemia/Reperfusion Injury

Investigators studying PFKFB3 inhibition in neurological disease contexts—particularly cerebral ischemia-reperfusion injury, excitotoxicity, and neuronal redox stress—should prioritize AZ-PFKFB3-67 quarterhydrate based on its documented in vivo neuroprotective efficacy and mechanistic validation in primary neurons [9]. The compound has demonstrated significant alleviation of motor discoordination and reduction of brain infarct injury in the mouse MCAO ischemia/reperfusion model . At the neuronal level, AZ67 treatment prevents NADPH oxidation, redox stress, and apoptotic cell death triggered by glycolysis activation in oxygen-glucose deprivation/reoxygenation and excitotoxic challenge models [11]. Researchers should note that at 10 nM concentration (approximately the PFKFB3 IC50), AZ67 does not alter PFKFB3 protein expression levels, indicating that observed effects are attributable to enzymatic inhibition rather than compensatory changes in target abundance [8].

Comparative PFKFB3 Pharmacology

For studies designed to discriminate between direct PFKFB3-mediated glycolytic regulation and indirect metabolic effects, AZ-PFKFB3-67 quarterhydrate serves as the appropriate direct-binding positive control. As established by isothermal titration calorimetry, AZ67 demonstrates definitive PFKFB3 binding at 3 µM, whereas the frequently used comparator 3PO exhibits no detectable binding even at 750 µM—a >250-fold concentration differential [9]. This mechanistic distinction is operationally critical: 3PO reduces glycolysis through intracellular lactic acid accumulation and pH reduction rather than PFKFB3 enzymatic inhibition, making it unsuitable as a PFKFB3-specific tool compound . Experimental designs requiring PFKFB3-specific pathway interrogation should employ AZ-PFKFB3-67 quarterhydrate as the primary tool compound, with 3PO reserved specifically for studies examining pH-mediated glycolytic inhibition or as a comparator demonstrating non-PFKFB3-dependent metabolic effects [11].

Application

Selection Property

Validation Focus

PFKFB3 pathway studies in glycolytic cancer models

Direct target engagement validation

PFKFB3-dependent metabolic endpoint review

PFKFB3 non-glycolytic angiogenesis research

Glycolysis-independent mechanism review

Angiogenesis model endpoint interpretation

Ischemia/reperfusion injury model studies

NADPH oxidation and redox stress assay context

Neuronal injury model endpoint review

PFKFB3 inhibitor comparator studies

Selectivity and binding profile reference

Target engagement benchmarking

• [1] Boyd S, Brookfield JL, Critchlow SE, et al. Structure-Based Design of Potent and Selective Inhibitors of the Metabolic Kinase PFKFB3. J Med Chem. 2015;58(8):3611-3625. View Source
• [2] Boyd S, Brookfield JL, Critchlow SE, et al. Structure-Based Design of Potent and Selective Inhibitors of the Metabolic Kinase PFKFB3. J Med Chem. 2015;58(8):3611-3625. View Source
• [3] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source
• [4] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source
• [5] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source
• [6] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source
• [7] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source
• [8] Burmistrova O, Olias-Arjona A, Lapresa R, et al. Targeting PFKFB3 alleviates cerebral ischemia-reperfusion injury in mice. Sci Rep. 2019;9(1):11670. View Source
• [9] Emini Veseli B, Perrotta P, Van Wielendaele P, et al. Small molecule 3PO inhibits glycolysis but does not bind to 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase-3 (PFKFB3). FEBS Open Bio. 2020;10(7):1327-1337. View Source
• [10] Emini Veseli B, Perrotta P, Van Wielendaele P, et al. Small molecule 3PO inhibits glycolysis but does not bind to 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase-3 (PFKFB3). FEBS Open Bio. 2020;10(7):1327-1337. View Source
• [11] Emini Veseli B, Perrotta P, Van Wielendaele P, et al. Small molecule 3PO inhibits glycolysis but does not bind to 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase-3 (PFKFB3). FEBS Open Bio. 2020;10(7):1327-1337. View Source